2-[(1-But-3-enylpiperidin-4-yl)methoxy]pyrimidine

• IUPAC Name: 2-[(1-but-3-enylpiperidin-4-yl)methoxy]pyrimidine
• InChI: InChI=1S/C14H21N3O/c1-2-3-9-17-10-5-13(6-11-17)12-18-14-15-7-4-8-16-14/h2,4,7-8,13H,1,3,5-6,9-12H2
• InChI Key: IACMLFXNLLVKFA-UHFFFAOYSA-N
• Canonical SMILES: C=CCCN1CCC(CC1)COC2=NC=CC=N2
• Molecular Formula: C14H21N3O
• Molecular Weight: 247.34 g/mol
• CAS No.: 2415473-23-1

Description

“2-[(1-But-3-enylpiperidin-4-yl)methoxy]pyrimidine” is a chemical compound used in scientific research. It is a versatile material with a unique structure that allows for various applications, ranging from drug development to the synthesis of complex compounds. Pyrimidines, including this compound, are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring.

Synthesis Analysis

The synthesis of pyrimidines, including “this compound”, involves numerous methods. The Dimroth rearrangement, which involves the relocation of two heteroatoms in heterocyclic systems or in their substituents via the processes of ring opening and ring closure, is one of the methods used in the synthesis of condensed pyrimidines.

Molecular Structure Analysis

The molecular structure of “this compound” includes a pyrimidine ring, which is an aromatic heterocyclic compound containing two nitrogen atoms at positions 1 and 3 of the six-membered ring.

Chemical Reactions Analysis

Pyrimidines, including “this compound”, undergo various chemical reactions. For instance, the Dimroth rearrangement is a common reaction involving pyrimidines. This rearrangement can be catalyzed by acids, bases, and is accelerated by heat or light.

Mechanism of Action

Pyrimidines, including “2-[(1-But-3-enylpiperidin-4-yl)methoxy]pyrimidine”, exert their pharmacological effects through different action mechanisms. One of these mechanisms is inhibiting protein kinases, which are essential enzymes for controlling cell growth, differentiation, migration, and metabolism.